Cas no 4133-77-1 (3-Butyryl-filininsaeure)

• Product Name: 3-Butyryl-filininsaeure
• CAS No: 4133-77-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 2061018
• PubChem ID: 121013880
• Update Time: 2025-04-21

3-Butyryl-filininsaeure Chemical and Physical Properties

Names and Identifiers

• 3-Butyryl-filininsaeure
• 3-Butyrylfilicinsaeure
• Butyryl-filicinsaeure
• Butyrylfilicininsaeure
• Butyrylfilicinsaeure
• 4133-77-1
• 4-butanoyl-2,2-dimethylcyclohexane-1,3,5-trione

• Inchi： 1S/C12H16O4/c1-4-5-7(13)10-8(14)6-9(15)12(2,3)11(10)16/h10H,4-6H2,1-3H3
• InChI Key： BNZBFYLKXOKGAO-UHFFFAOYSA-N
• SMILES： O=C1C(C(CCC)=O)C(CC(C1(C)C)=O)=O

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids Vinylogous acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous acids